3,6-diethyl-4-methyl-2-oxo-2H-chromen-7-yl propionate

• IUPAC Name: (3,6-diethyl-4-methyl-2-oxochromen-7-yl) propanoate
• InChI: InChI=1S/C17H20O4/c1-5-11-8-13-10(4)12(6-2)17(19)21-15(13)9-14(11)20-16(18)7-3/h8-9H,5-7H2,1-4H3
• InChI Key: OTMPXEKQUNSDNF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1OC(=O)CC)OC(=O)C(=C2C)CC
• Molecular Formula: C17H20O4
• Molecular Weight: 288.34 g/mol

Description

3,6-diethyl-4-methyl-2-oxo-2H-chromen-7-yl propionate, also known as DEMOP, is a synthetic compound that belongs to the class of coumarin derivatives. DEMOP has been extensively studied due to its potential use in various scientific research applications.

Mechanism of Action

The mechanism of action of 3,6-diethyl-4-methyl-2-oxo-2H-chromen-7-yl propionate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 3,6-diethyl-4-methyl-2-oxo-2H-chromen-7-yl propionate has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. It has also been shown to inhibit the production of reactive oxygen species and the activation of nuclear factor-kappa B, a transcription factor involved in inflammation and cell survival.
Biochemical and Physiological Effects:
Studies have shown that 3,6-diethyl-4-methyl-2-oxo-2H-chromen-7-yl propionate has various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, as well as inhibit the growth of cancer cells. 3,6-diethyl-4-methyl-2-oxo-2H-chromen-7-yl propionate has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3,6-diethyl-4-methyl-2-oxo-2H-chromen-7-yl propionate in lab experiments is its stability and solubility in various solvents. It is also relatively easy to synthesize and purify. However, one limitation is its potential toxicity, which may limit its use in certain experiments. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of 3,6-diethyl-4-methyl-2-oxo-2H-chromen-7-yl propionate.

Future Directions

There are several potential future directions for research on 3,6-diethyl-4-methyl-2-oxo-2H-chromen-7-yl propionate. One area of interest is its potential as a fluorescent probe for the detection of metal ions. Further studies on the mechanism of action and potential side effects of 3,6-diethyl-4-methyl-2-oxo-2H-chromen-7-yl propionate are also needed. Additionally, the potential use of 3,6-diethyl-4-methyl-2-oxo-2H-chromen-7-yl propionate in the treatment of neurodegenerative diseases and cancer should be explored.

Synthesis Methods

3,6-diethyl-4-methyl-2-oxo-2H-chromen-7-yl propionate can be synthesized through a multi-step process that involves the reaction of 4-methylumbelliferone with ethyl acetoacetate in the presence of a base, followed by the addition of diethyl malonate and propionyl chloride. The final product is obtained through acid-catalyzed hydrolysis and decarboxylation. The purity of 3,6-diethyl-4-methyl-2-oxo-2H-chromen-7-yl propionate can be improved through recrystallization.

Scientific Research Applications

3,6-diethyl-4-methyl-2-oxo-2H-chromen-7-yl propionate has been widely used in scientific research due to its potential in various applications. It has been studied for its antimicrobial, antioxidant, anti-inflammatory, and anticancer properties. 3,6-diethyl-4-methyl-2-oxo-2H-chromen-7-yl propionate has also shown potential as a fluorescent probe for the detection of metal ions.